(3-Chlorophenyl){2-[(3-nitropyridin-2-yl)amino]phenyl}methanone

• CAS RN: 89153-93-5
• Molecular Formula: C18H12ClN3O3
• Molecular Weight: 353.8 g/mol
• IUPAC Name: (3-chlorophenyl)-[2-[(3-nitropyridin-2-yl)amino]phenyl]methanone
• InChI: InChI=1S/C18H12ClN3O3/c19-13-6-3-5-12(11-13)17(23)14-7-1-2-8-15(14)21-18-16(22(24)25)9-4-10-20-18/h1-11H,(H,20,21)
• InChI Key: QAAYIFNMUCNMCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=CC(=CC=C2)Cl)NC3=C(C=CC=N3)[N+](=O)[O-]

Description

(3-Chlorophenyl){2-[(3-nitropyridin-2-yl)amino]phenyl}methanone is a useful research compound. Its molecular formula is C18H12ClN3O3 and its molecular weight is 353.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred melt of 10.0 g (0.043 mole) of 2-amino-3'-chlorobenzophenone under an atmosphere of nitrogen gas was added at 115°-120° C. in two portions at 20 min intervals, 6.3 g (0.040 mole) of 2-chloro-3-nitropyridine. The reaction mixture was heated at 125° C. for 4 hr and then poured into 250 ml of hot 3N hydrochloric acid under vigorous agitation. The mixture was cooled, the aqueous portion decanted and the residue was dissolved in 150 ml of methylene chloride. The methylene chloride solution was washed in sequence five times with 30 ml portions of 3N hydrochloric acid, once with 30 ml of 5% aqueous sodium hydroxide, once with 30 ml of saturated aqueous sodium chloride solution. The washed methylene chloride solution was dried over sodium sulfate and concentrated in vacuo. The residue was crystallized from isopropyl ether, yielding 4.23 g (28%) of dark yellow solid, m.p. 124°-125° C.

Synthesis routes and methods II

Procedure details